Cas no 75413-97-7 (8-(propan-2-yl)-1,2,3,4-tetrahydroquinoline)

8-(propan-2-yl)-1,2,3,4-tetrahydroquinoline structure
75413-97-7 structure
Product Name:8-(propan-2-yl)-1,2,3,4-tetrahydroquinoline
CAS No:75413-97-7
MF:C12H17N
MW:175.270083189011
MDL:MFCD09728474
CID:558887
PubChem ID:12647569
Update Time:2024-03-01

8-(propan-2-yl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

    • Quinoline,1,2,3,4-tetrahydro-8-(1-methylethyl)-
    • Quinoline, 1,2,3,4-tetrahydro-8-(1-methylethyl)- (9CI)
    • SCHEMBL9910075
    • CS-0242444
    • EN300-249325
    • 8-isopropyl-1,2,3,4-tetrahydroquinoline
    • 8-propan-2-yl-1,2,3,4-tetrahydroquinoline
    • 8-(propan-2-yl)-1,2,3,4-tetrahydroquinoline
    • AKOS000137332
    • N12802
    • 8-ISOPROPYL-1,2,3,4-TETRA HYDROQUINOLINE
    • 8-isopropyl-1,2,3,4-tetrahydro-quinoline
    • 75413-97-7
    • Z259727510
    • MDL: MFCD09728474
    • Inchi: 1S/C12H17N/c1-9(2)11-7-3-5-10-6-4-8-13-12(10)11/h3,5,7,9,13H,4,6,8H2,1-2H3
    • InChI Key: FLKGGQQHVGKUHO-UHFFFAOYSA-N
    • SMILES: N1CCCC2C=CC=C(C(C)C)C1=2

Computed Properties

  • Exact Mass: 175.13621
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

8-(propan-2-yl)-1,2,3,4-tetrahydroquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B524928-10mg
8-(propan-2-yl)-1,2,3,4-tetrahydroquinoline
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$ 50.00 2022-06-07
TRC
B524928-50mg
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$ 160.00 2022-06-07
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Chemenu
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Enamine
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Enamine
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Enamine
EN300-249325-0.5g
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Enamine
EN300-249325-1.0g
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